1-(4-Chlorophenyl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Chlorophenyl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine (CFTPCP) is a synthetic compound that has been studied for its potential applications in scientific research. CFTPCP is a member of the piperazine family of compounds, which includes a wide variety of compounds with diverse structural characteristics and biological activities. CFTPCP has been found to possess a variety of pharmacological and biochemical properties, including anti-inflammatory, analgesic, and anticonvulsant activities.
Scientific Research Applications
Pharmacokinetics
- A sensitive and specific assay was developed for the determination of a dopamine D4 receptor antagonist (related to the queried compound) in human plasma and urine using high-performance liquid chromatography and tandem mass spectrometry. This method is essential for understanding the pharmacokinetics of such compounds in human subjects (Chavez-Eng, Constanzer, & Matuszewski, 1997).
Metabolism Studies
- The metabolism of a dopamine D4 selective antagonist (related to the queried compound) was investigated in rats, monkeys, and humans. It revealed major metabolic pathways including N-dealkylation and the formation of a novel mercapturic acid adduct (Zhang, Kari, Davis, Doss, Baillie, & Vyas, 2000).
Anticancer Research
- A series of 1,2,4-triazine derivatives bearing piperazine amide moiety were synthesized and found to be promising antiproliferative agents against breast cancer cells, highlighting the potential therapeutic applications of such compounds in cancer treatment (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).
Antimicrobial and Anticonvulsant Activities
- Piperazine and triazolo-pyrazine derivatives have been synthesized and evaluated for their antimicrobial activity against bacterial and fungal strains. This research underscores the broad-spectrum potential of such compounds in addressing various infectious diseases (Patil, Noonikara-Poyil, Joshi, Patil, Lewis, & Bugarin, 2021).
Spectroscopic Studies
- Spectroscopic studies of 1-(4-Chlorophenyl) piperazine, involving nuclear magnetic resonance (NMR), Fourier transform infrared (FTIR) and Raman techniques, provide crucial insights into the structural and electronic properties of the molecule (Dikmen, 2019).
Novel Synthetic Approaches
- Innovative methods in synthesizing novel compounds related to 1-(4-Chlorophenyl) piperazine have been explored, demonstrating the potential for developing new pharmaceuticals and materials with unique properties and applications (Ishii, Chatani, Kakiuchi, & Murai, 1997).
properties
IUPAC Name |
[4-(4-chlorophenyl)piperazin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClF3N3O/c18-13-2-4-14(5-3-13)23-7-9-24(10-8-23)16(25)12-1-6-15(22-11-12)17(19,20)21/h1-6,11H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RROYQOLIJLTWRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)C3=CN=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClF3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorophenyl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.